Cas no 1261770-29-9 (2-Chloro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid amide)

• Product Name: 2-Chloro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid amide
• CAS No: 1261770-29-9
• MF: C₁₄H₉ClF₃NO
• MW: 299.67557311058
• CID: 4995056
• Update Time: 2025-05-23

2-Chloro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid amide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid amide

• Inchi： 1S/C14H9ClF3NO/c15-12-7-9(13(19)20)3-6-11(12)8-1-4-10(5-2-8)14(16,17)18/h1-7H,(H2,19,20)
• InChI Key： VXGBWNYZYSKCPB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(N)=O)C=CC=1C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 353
• XLogP3: 4.1
• Topological Polar Surface Area: 43.1

Additional information on 2-Chloro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid amide

2-Chloro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid amide (CAS No. 1261770-29-9)

The compound 2-Chloro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid amide (CAS No. 1261770-29-9) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structural features, which include a biphenyl system, a trifluoromethyl group, and an amide functional group. The biphenyl system provides a rigid and planar structure, while the trifluoromethyl group introduces electron-withdrawing effects, enhancing the compound's stability and reactivity. The amide group further contributes to the molecule's versatility, enabling it to participate in various chemical reactions and interactions.

Recent advancements in synthetic chemistry have allowed for the precise synthesis of this compound, leveraging advanced catalytic methods and green chemistry principles. Researchers have demonstrated that the synthesis of 2-Chloro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid amide can be achieved through a multi-step process involving nucleophilic aromatic substitution, Friedel-Crafts acylation, and subsequent amidation reactions. These methods not only ensure high yields but also minimize environmental impact, aligning with current sustainability goals in the chemical industry.

In terms of applications, this compound has shown promising results in the development of novel pharmaceutical agents. Its unique structure allows it to act as a potential lead compound in drug discovery programs targeting various therapeutic areas, such as oncology and neurodegenerative diseases. For instance, studies have indicated that 2-Chloro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid amide exhibits selective binding to specific protein targets, making it a valuable candidate for drug design.

Beyond pharmaceutical applications, this compound has also found utility in agrochemical research. Its ability to modulate plant growth regulators and pest resistance mechanisms has positioned it as a potential active ingredient in next-generation pesticides and herbicides. Recent field trials have demonstrated its efficacy in enhancing crop yields while maintaining environmental safety.

The structural integrity of 2-Chloro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid amide makes it an attractive candidate for materials science applications as well. Its high thermal stability and mechanical strength suggest its potential use in advanced polymers and composites. Researchers are currently exploring its incorporation into high-performance materials for aerospace and electronics industries.

From a chemical standpoint, the compound's reactivity is influenced by its functional groups and electronic properties. The trifluoromethyl group imparts electron-withdrawing effects, which enhance the electrophilicity of the aromatic ring. This feature makes the compound susceptible to nucleophilic attacks, facilitating its participation in various substitution reactions. Additionally, the amide group contributes to hydrogen bonding capabilities, which are crucial for intermolecular interactions in biological systems.

Recent studies have also highlighted the importance of stereochemistry in this compound's activity. Researchers have reported that enantiomerically pure forms of 2-Chloro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid amide exhibit superior biological activity compared to racemic mixtures. This finding underscores the need for precise stereochemical control during synthesis to optimize therapeutic outcomes.

In conclusion, 2-Chloro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid amide (CAS No. 1261770-29-9) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and application research, positions it as a key player in modern chemical innovation.